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Compound of Interest

Compound Name: Cyclohexane, hexachloro-

Cat. No.: B15345375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

hexachlorocyclohexane (HCH), a regulated hazardous waste. Adherence to these procedures

is critical to ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions
Hexachlorocyclohexane, in all its isomeric forms (alpha, beta, gamma [Lindane], delta), is a

toxic and carcinogenic substance.[1] All handling and disposal operations must be conducted in

a designated area, preferably within a chemical fume hood, to minimize inhalation exposure.[2]

[3]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety goggles or a face shield must be worn.[4]

Lab Coat: A lab coat or other protective garment is required to prevent skin contact.[2][3]

Respiratory Protection: For operations with a high risk of aerosolization, a respirator may be

necessary.
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Spill Decontamination Protocol
In the event of a spill, immediate action is necessary to contain and decontaminate the affected

area.

Evacuate and Isolate: Evacuate non-essential personnel from the immediate area and

restrict access.[5]

Containment: For liquid spills, use absorbent pads to contain the material.[6] For solid spills,

lightly mist with water to prevent dust from becoming airborne.[5]

Decontamination:

Cover the spill with an absorbent material.[7]

Apply a decontamination solution. A common method involves using household bleach

and hydrated lime.[5]

Allow sufficient contact time for the decontaminating agent to neutralize the HCH.

Cleanup:

Carefully collect all contaminated materials (absorbent pads, PPE, etc.) into a designated

hazardous waste container.[8]

Clean the spill area thoroughly with soap and water.[6]

Disposal: All materials used for spill cleanup must be disposed of as hazardous waste.

Step-by-Step Disposal Procedures
Hexachlorocyclohexane is classified as a hazardous waste and is subject to federal

regulations, including the Resource Conservation and Recovery Act (RCRA).[1][9]

Waste Segregation and Collection:

Collect all HCH waste, including contaminated labware and PPE, in a clearly labeled, leak-

proof container.[8][10]
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Do not mix HCH waste with other chemical waste streams unless specifically instructed to

do so by your institution's environmental health and safety (EHS) office.

Halogenated solvent waste should be segregated from non-halogenated solvents.[10]

Labeling:

The waste container must be labeled with the words "Hazardous Waste," the full chemical

name "Hexachlorocyclohexane," and a clear description of the contents.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

Ensure the storage area is well-ventilated and away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including the chemical name

and quantity.

Approved Disposal Methods
The U.S. Environmental Protection Agency (EPA) has recommended specific methods for the

disposal of HCH waste.[11] The primary and most effective method is:

Incineration: High-temperature incineration is the recommended disposal technique for γ-

HCH.[11]

Other effective, though less common, methods include:

Alkaline Treatment: Treatment with a strong alkaline solution can effectively break down

HCH.[11]
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Oxidation: Oxidation with agents like ozone or potassium permanganate can also be used.

[11]

Bioremediation and phytoremediation are emerging as cost-effective and eco-friendly

alternatives for contaminated soil but are not typically used for laboratory waste disposal.[12]

Quantitative Regulatory Data
The following table summarizes key quantitative data related to hexachlorocyclohexane

regulation and exposure limits.

Parameter Value Isomer(s) Agency Reference

OSHA PEL

(Workplace Air)

0.5 mg/m³ (8-hr

TWA)
γ-HCH (Lindane) OSHA [1]

CERCLA

Reportable

Quantity (RQ)

1 lb All isomers EPA [9]

RCRA TCLP

Threshold
0.4 mg/L γ-HCH (Lindane) EPA [9]

Safe Drinking

Water Act MCL
0.0002 mg/L γ-HCH (Lindane) EPA [9]

EPA Water

Quality Criteria

(Human Health)

0.00036 µg/L (for

consumption of

organisms &

water)

α-HCH EPA [9]

EPA Water

Quality Criteria

(Human Health)

0.0080 µg/L (for

consumption of

organisms &

water)

β-HCH EPA [9]
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Hexachlorocyclohexane Disposal Workflow

Waste Generation & Collection

Interim Storage

Disposal Coordination

Final Disposition

Generate HCH Waste
(e.g., unused chemical, contaminated labware)

Segregate HCH waste from other
chemical streams

Collect in a labeled, leak-proof
hazardous waste container

Store sealed container in a designated
hazardous waste accumulation area

Secure Storage

Contact Environmental Health & Safety (EHS)
for waste pickup

Request Disposal

Provide detailed waste information to EHS

Transport to a licensed
hazardous waste facility

Scheduled Pickup

Approved Disposal Method
(e.g., Incineration)

Final Treatment

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of hexachlorocyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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